Cas no 625370-69-6 ((3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone)

• Product Name: (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone
• CAS No: 625370-69-6
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5234919
• Update Time: 2025-05-20

(3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone
• Methanone, (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)-1,3-benzodioxol-5-yl-

• Inchi： 1S/C21H20N2O3S/c1-2-11-3-5-15-13(7-11)8-14-18(22)20(27-21(14)23-15)19(24)12-4-6-16-17(9-12)26-10-25-16/h4,6,8-9,11H,2-3,5,7,10,22H2,1H3
• InChI Key： DBIJEJIHYVHHAT-UHFFFAOYSA-N
• SMILES： C(C1SC2C(C=1N)=CC1=C(N=2)CCC(CC)C1)(C1=CC=C2OCOC2=C1)=O

Additional information on (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone

Exploring (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone (CAS No. 625370-69-6): A Comprehensive Overview

The compound (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone (CAS No. 625370-69-6) is a fascinating molecule that has garnered attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining a tetrahydrothienoquinoline core with a benzodioxole moiety, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into the properties, applications, and potential of this compound, while also addressing common queries and trending topics in the scientific community.

The chemical structure of (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone is characterized by its fused heterocyclic systems. The tetrahydrothienoquinoline scaffold is known for its bioactivity, often serving as a pharmacophore in drug design. The presence of the benzodioxole group further enhances its potential interactions with biological targets, making it a promising candidate for various applications. Researchers are particularly interested in its synthetic pathways and structure-activity relationships, which are critical for optimizing its efficacy.

One of the most searched questions in the context of this compound is its potential therapeutic applications. Preliminary studies suggest that derivatives of (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone may exhibit activity against certain enzymes or receptors implicated in diseases. For instance, the benzodioxole moiety is often associated with neuroprotective and anti-inflammatory effects, sparking interest in its use for neurological disorders. Additionally, the amino group at the 3-position offers opportunities for further chemical modifications, enabling the development of tailored analogs with enhanced properties.

Another trending topic is the synthetic accessibility of this compound. Chemists are exploring efficient synthetic routes to produce (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone in high yields and purity. Key challenges include the regioselective introduction of the ethyl group and the formation of the thienoquinoline ring system. Recent advancements in catalysis and green chemistry have provided new tools to address these challenges, making the synthesis more feasible for large-scale production.

The market demand for specialized compounds like (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone is on the rise, driven by the growing interest in precision medicine and targeted therapies. Pharmaceutical companies and research institutions are actively seeking high-quality reference standards and building blocks for drug development. This compound, with its versatile structure, is poised to play a significant role in the discovery of next-generation therapeutics.

In conclusion, (3-amino-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(1,3-benzodioxol-5-yl)methanone (CAS No. 625370-69-6) represents a compelling area of research in medicinal chemistry. Its unique structural features, combined with its potential bioactivity, make it a valuable candidate for further exploration. As the scientific community continues to uncover its applications and optimize its synthesis, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.